Cas no 1339774-55-8 (4-{1-(bromomethyl)cyclopentyloxy}-1,2-dimethylcyclohexane)

• Product Name: 4-{1-(bromomethyl)cyclopentyloxy}-1,2-dimethylcyclohexane
• CAS No: 1339774-55-8
• MF: C₁₄H₂₅BrO
• MW: 289.251703977585
• CID: 5779279
• PubChem ID: 64744354
• Update Time: 2025-05-26

4-{1-(bromomethyl)cyclopentyloxy}-1,2-dimethylcyclohexane Chemical and Physical Properties

Names and Identifiers

• 4-((1-(Bromomethyl)cyclopentyl)oxy)-1,2-dimethylcyclohexane
• 4-{[1-(bromomethyl)cyclopentyl]oxy}-1,2-dimethylcyclohexane
• CS-0283001
• 1339774-55-8
• AKOS014072272
• EN300-1134358
• Cyclohexane, 4-[[1-(bromomethyl)cyclopentyl]oxy]-1,2-dimethyl-
• 4-{1-(bromomethyl)cyclopentyloxy}-1,2-dimethylcyclohexane

• Inchi： 1S/C14H25BrO/c1-11-5-6-13(9-12(11)2)16-14(10-15)7-3-4-8-14/h11-13H,3-10H2,1-2H3
• InChI Key： NIUFZJXCAZRHAW-UHFFFAOYSA-N
• SMILES： BrCC1(CCCC1)OC1CCC(C)C(C)C1

Computed Properties

• Exact Mass: 288.10888g/mol
• Monoisotopic Mass: 288.10888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 323.6±15.0 °C(Predicted)

Additional information on 4-{1-(bromomethyl)cyclopentyloxy}-1,2-dimethylcyclohexane

Comprehensive Overview of 4-{1-(bromomethyl)cyclopentyloxy}-1,2-dimethylcyclohexane (CAS No. 1339774-55-8)

The compound 4-{1-(bromomethyl)cyclopentyloxy}-1,2-dimethylcyclohexane (CAS No. 1339774-55-8) is a specialized organic molecule with a unique structural configuration. Its molecular formula and intricate functional groups make it a subject of interest in advanced chemical research and industrial applications. The presence of a bromomethyl group and a cyclopentyloxy moiety within its framework highlights its potential as an intermediate in synthetic chemistry, particularly in the development of pharmaceuticals, agrochemicals, and specialty materials.

In recent years, the demand for customized chemical intermediates has surged, driven by innovations in drug discovery and material science. Researchers are increasingly exploring compounds like 4-{1-(bromomethyl)cyclopentyloxy}-1,2-dimethylcyclohexane for their versatility in organic synthesis. The compound’s ability to act as a building block for more complex structures aligns with the growing trend of green chemistry and sustainable manufacturing practices. This has led to a rise in searches for "high-purity bromomethyl compounds" and "cyclopentyloxy derivatives applications," reflecting its relevance in contemporary scientific discourse.

The synthesis of 4-{1-(bromomethyl)cyclopentyloxy}-1,2-dimethylcyclohexane involves precise control over reaction conditions to ensure optimal yield and purity. Its cyclohexane backbone and dimethyl substitution contribute to its stability, making it suitable for further functionalization. This characteristic has garnered attention in pharmaceutical R&D, where tailored intermediates are critical for developing novel therapeutics. Searches for "CAS 1339774-55-8 suppliers" and "bromomethyl cyclopentyloxy synthesis" underscore its commercial and academic significance.

From an industrial perspective, the compound’s applications extend to flavor and fragrance industries, where structurally similar molecules are used to create unique olfactory profiles. Additionally, its potential role in polymer chemistry has sparked interest, particularly in the design of high-performance materials. The compound’s steric hindrance and electron-rich sites offer opportunities for catalytic applications, a topic frequently searched in conjunction with "advanced organic intermediates."

Safety and handling of 4-{1-(bromomethyl)cyclopentyloxy}-1,2-dimethylcyclohexane require adherence to standard laboratory protocols. While not classified as hazardous under typical conditions, proper storage and handling are essential to maintain its integrity. The compound’s stability under inert atmospheres and compatibility with common solvents are often discussed in technical forums, addressing queries like "storage conditions for bromomethyl derivatives."

In conclusion, 4-{1-(bromomethyl)cyclopentyloxy}-1,2-dimethylcyclohexane (CAS No. 1339774-55-8) represents a valuable addition to the toolkit of synthetic chemists. Its multifaceted applications and alignment with modern research trends make it a compound worth exploring further. As the scientific community continues to seek innovative chemical solutions, this molecule stands out for its potential to drive advancements across multiple disciplines.